Cas no 1494593-59-7 (tert-butyl 4-bromo-3-chlorobenzoate)
1494593-59-7 structure
Product Name:tert-butyl 4-bromo-3-chlorobenzoate
CAS No:1494593-59-7
MF:C11H12BrClO2
MW:291.568781852722
CID:2117494
Update Time:2025-08-03
tert-butyl 4-bromo-3-chlorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-bromo-3-chlorobenzoate
- OVDYBNFXXNAWDO-UHFFFAOYSA-N
- CID 81295241
-
- Inchi： 1S/C11H12BrClO2/c1-11(2,3)15-10(14)7-4-5-8(12)9(13)6-7/h4-6H,1-3H3
- InChI Key： OVDYBNFXXNAWDO-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1Cl)C(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- Topological Polar Surface Area: 26.3
tert-butyl 4-bromo-3-chlorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR020MNZ-500mg |
tert-Butyl 4-bromo-3-chlorobenzoate |
1494593-59-7 | 95% | 500mg |
$382.00 | 2025-02-12 | |
| Aaron | AR020MNZ-1g |
tert-Butyl 4-bromo-3-chlorobenzoate |
1494593-59-7 | 95% | 1g |
$509.00 | 2025-02-12 |
tert-butyl 4-bromo-3-chlorobenzoate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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